Cas no 963-16-6 (trans-1,2-Bis(phenylsulfonyl)ethylene)

• Product Name: trans-1,2-Bis(phenylsulfonyl)ethylene
• CAS No: 963-16-6
• MF: C₁₄H₁₂O₄S₂
• MW: 308.372681617737
• MDL: MFCD00066528
• CID: 807920
• PubChem ID: 87564477
• Update Time: 2025-05-23

trans-1,2-Bis(phenylsulfonyl)ethylene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[(1E)-1,2-ethenediylbis(sulfonyl)]bis-
• [(E)-2-(benzenesulfonyl)ethenyl]sulfonylbenzene
• TRANS-1,2-BIS(PHENYLSULFONYL)ETHYLENE
• (E)-1,2-Bis(phenylsulfonyl)ethene
• YGBXMKGCEHIWMO-VAWYXSNFSA-N
• Benzene, 1,1'-[(1E)-1,2-ethenediylbis(sulfonyl)]bis-
• cis-1,2-Bis(phenylsulfonyl)ethylene
• NSC202471
• 1,2-Bis(phenylsulfonyl)ethene
• trans-1,2-diphenylsulfonylethylene
• Z-1,2-Bis(phenylsulfonyl)ethylene
• (Z)-1,2-Bis(benzenesulfonyl)ethylene
• TZ001062
• trans-1,2-Bis(p
• 1,1′-[(1E)-1,2-Ethenediylbis(sulfonyl)]bis[benzene] (ACI)
• Benzene, 1,1′-[1,2-ethenediylbis(sulfonyl)]bis-, (E)- (ZCI)
• Ethylene, 1,2-bis(phenylsulfonyl)-, (E)- (8CI)
• (E)-1,2-Bis(benzenesulfonyl)ethylene
• (E)-1,2-Bis(phenylsulfonyl)ethylene
• (E)-1,2-Di(phenylsulfonyl)ethene
• (E)-1,2-Di(phenylsulfonyl)ethylene
• NSC 202471
• trans-1,2-Bis(benzenesulfonyl)ethene
• trans-1,2-Bis(phenylsulfonyl)ethene
• trans-1,2-Di(phenylsulfonyl)ethylene
• trans-Bis(phenylsulfonyl)ethylene
• SCHEMBL1344338
• AKOS015840622
• trans-1,2-Bis(phenylsulfonyl)ethylene, 98%
• trans-1,2-Bis(phenylsulfonyl)ethylene, purum, >=98.0% (HPLC)
• Ethylene, 1,2-bis(phenylsulfonyl)-, (Z)-
• B1574
• ([(Z)-2-(Phenylsulfonyl)ethenyl]sulfonyl)benzene
• Benzene, 1,1'-[1,2-ethenediylbis(sulfonyl)]bis-, (Z)-
• MFCD00066528
• UPCMLD00WV-99
• CS-0035489
• AS-65834
• 1,1a(2)-[(1E)-1,2-Ethenediylbis(sulfonyl)]bis[benzene]
• W12526
• [(1E)-2-(benzenesulfonyl)ethenesulfonyl]benzene
• 963-16-6
• NSC-202471
• DTXSID901225042
• (Z)-1,2-Bis(phenylsulfonyl)ethene
• trans-1,2-Bis(phenylsulfonyl)ethylene

• MDL： MFCD00066528
• Inchi： 1S/C14H12O4S2/c15-19(16,13-7-3-1-4-8-13)11-12-20(17,18)14-9-5-2-6-10-14/h1-12H/b12-11+
• InChI Key： YGBXMKGCEHIWMO-VAWYXSNFSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)/C=C/S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 308.01800
• Monoisotopic Mass: 308.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Experimental Properties

• Color/Form: Not determined
• Density: 1.355
• Melting Point: 220.0 to 230.0 deg-C
• Boiling Point: 545°C at 760 mmHg
• Flash Point: 363.3°C
• Refractive Index: 1.604
• PSA: 85.04000
• LogP: 4.56700
• Solubility: Not determined

trans-1,2-Bis(phenylsulfonyl)ethylene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on trans-1,2-Bis(phenylsulfonyl)ethylene

trans-1,2-Bis(phenylsulfonyl)ethylene: A Comprehensive Overview

The compound trans-1,2-Bis(phenylsulfonyl)ethylene (CAS No. 963-16-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes two phenylsulfonyl groups attached to a central ethylene backbone in a trans configuration. The phenylsulfonyl groups contribute to the compound's electronic properties, making it a valuable material for research and industrial applications.

Recent studies have highlighted the importance of trans-1,2-Bis(phenylsulfonyl)ethylene in the development of advanced materials. Researchers have explored its potential as a precursor for the synthesis of sulfonated polymers, which are widely used in fuel cells and other energy-related technologies. The compound's ability to undergo various chemical transformations, such as nucleophilic aromatic substitution and coupling reactions, has made it a key intermediate in organic synthesis.

In terms of physical properties, trans-1,2-Bis(phenylsulfonyl)ethylene exhibits a high degree of thermal stability and excellent solubility in common organic solvents. These properties make it suitable for use in high-temperature applications and as a building block for constructing complex molecular architectures. Recent advancements in computational chemistry have allowed researchers to predict the compound's electronic structure with unprecedented accuracy, providing deeper insights into its reactivity and potential applications.

The synthesis of trans-1,2-Bis(phenylsulfonyl)ethylene typically involves multi-step processes that require precise control over reaction conditions. One common method involves the coupling of phenyl sulfones with alkenes under catalytic conditions. The trans configuration is achieved through stereochemical control during the reaction, ensuring the desired geometric isomer is formed. This approach has been optimized in recent studies to improve yield and purity, making the compound more accessible for large-scale production.

Applications of trans-1,2-Bis(phenylsulfonyl)ethylene extend beyond materials science into pharmaceutical research. Its unique electronic properties make it a promising candidate for drug design, particularly in the development of bioactive molecules with specific pharmacokinetic profiles. Researchers have also explored its use as a ligand in coordination chemistry, where it can act as a chelating agent for metal ions, leading to novel catalytic systems.

From an environmental perspective, the synthesis and application of trans-1,2-Bis(phenylsulfonyl)ethylene have been evaluated for their sustainability. Recent studies have focused on developing greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote sustainable chemistry and reduce the environmental footprint of chemical manufacturing processes.

In conclusion, trans-1,2-Bis(phenylsulfonyl)ethylene (CAS No. 963-16-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties continue to attract significant attention from researchers and industry professionals alike. As new discoveries emerge from ongoing studies, this compound is poised to play an even more critical role in advancing modern chemistry and materials science.